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Abstract

3-Hydroxypropanamide (CAS No: 2651-43-6) is a bifunctional organic molecule containing
both a hydroxyl and an amide group.[1] This unique structure makes it a versatile building block
and a potential intermediate in the synthesis of various pharmaceuticals and specialty
polymers.[1] This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and potential synthetic and analytical methodologies related to 3-
Hydroxypropanamide. Due to the limited availability of direct experimental data for 3-
Hydroxypropanamide in the public domain, this guide also includes relevant data and
protocols for closely related compounds to provide valuable insights for researchers.

Chemical Structure and Identification

3-Hydroxypropanamide is a three-carbon chain with a primary amide at one end and a
primary alcohol at the other.[1]

e |[UPAC Name: 3-hydroxypropanamide[2]
e Synonyms: 3-Hydroxypropionamide, Hydracrylamide, 3-Hydroxypropionamide[3]

e Molecular Formula: CsH7NO2z[2]
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e CAS Number: 2651-43-6[2]

Table 1. Chemical Identifiers for 3-Hydroxypropanamide

Identifier Value Reference
IUPAC Name 3-hydroxypropanamide [2]
CAS Number 2651-43-6 [2]
Molecular Formula C3H7NO2 [2]
Molecular Weight 89.09 g/mol [2]

INChI=1S/C3H7NO2/c4-3(6)1-
InChl 2]
2-5/h5H,1-2H2,(H2,4,6)

SMGLHFBQMBVRCP-
InChlKey [2]
UHFFFAOYSA-N

Canonical SMILES C(CO)C(=O)N [2]

Physicochemical Properties

3-Hydroxypropanamide is typically a colorless to pale yellow solid or liquid, with its state
being dependent on room temperature.[1] Its polar functional groups allow for hydrogen
bonding, rendering it soluble in water and other polar organic solvents.[1]

Table 2: Physicochemical Properties of 3-Hydroxypropanamide
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Property Value Reference
Melting Point 60-62 °C [4]
N ) 357.4 °C at 760 mmHg
Boiling Point )
(Predicted)
Density 1.166 g/cm3 (Predicted)

B Soluble in water and polar
Solubility _ [1]
organic solvents

XLogP3 -1.6 (Predicted) [2]

Topological Polar Surface Area  63.3 A2 [2]

Chemical Reactivity

The presence of both a primary hydroxyl group and a primary amide group makes 3-
Hydroxypropanamide a reactive molecule capable of participating in a variety of chemical
transformations.[1]

o Acylation and Esterification: The hydroxyl group can undergo acylation and esterification
reactions.[1]

 Intermediate in Organic Synthesis: It serves as a valuable intermediate in the synthesis of
more complex molecules, including pharmaceuticals and polymers.[1]

Synthesis of 3-Hydroxypropanamide

Detailed experimental protocols for the synthesis of 3-Hydroxypropanamide are not
extensively reported in readily available literature. However, logical synthetic routes can be
proposed based on standard organic chemistry transformations and information from related
compounds.

Proposed Chemical Synthesis from 3-Hydroxypropanoic
Acid
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A common method for the synthesis of primary amides is the activation of a carboxylic acid
followed by amination.
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Proposed Synthesis of 3-Hydroxypropanamide

Activation of Carboxylic Acid

3-Hydroxypropanoic Acid Activating Agent (e.g., SOCIz, DCC)
ctivation
Amination
Activated Intermediate (e.g., Acyl Chloride) Ammonia (NHs)

3-Hydroxypropanamide

Biological Production of 3-Hydroxypropanamide

Acetobacter lovaniensis Culture Medium (with phosphate and ammonium) Hydrolysis

3-Hydroxypropanamide
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HPLC Analysis Workflow for 3-Hydroxypropanamide

Sample Preparation (Dissolution in Mobile Phase)

:

HPLC System (Polar Column)

:

UV (low A) or Universal Detector

:

Data Analysis (Quantification)
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GC-MS Analysis Workflow for 3-Hydroxypropanamide

Sample Preparation

Derivatization (Silylation)

GC-MS System

:

Data Analysis (Identification and Quantification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Hydroxypropanamide:
Structure, Properties, and Synthetic Strategies]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b015828#3-hydroxypropanamide-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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